Cas no 214342-63-9 (4-bromo-1-methyl-1,2-dihydropyridin-2-one)

• Product Name: 4-bromo-1-methyl-1,2-dihydropyridin-2-one
• CAS No: 214342-63-9
• MF: C₆H₆BrNO
• MW: 188.02194070816
• MDL: MFCD11226870
• CID: 820501
• PubChem ID: 22132396
• Update Time: 2025-05-22

4-bromo-1-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-methylpyridin-2(1H)-one
• 4-Bromo-1-methylpyridin-2-one
• 4-bromanyl-1-methyl-pyridin-2-one
• 4-bromo-1-methyl-1H-pyridin-2-one
• 4-bromo-1-methyl-2-pyridinone
• 4-bromo-1-methyl-pyridin-2-one
• 4-bromo-1-methyl-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 4-bromo-1-methyl-
• KSC495O6B
• YFOQSLIPUHGGQE-UHFFFAOYSA-N
• BCP25610
• 4-Bromo-1-methylpyridin-2(1H);-one
• PB26645

• MDL： MFCD11226870
• Inchi： 1S/C6H6BrNO/c1-8-3-2-5(7)4-6(8)9/h2-4H,1H3
• InChI Key： YFOQSLIPUHGGQE-UHFFFAOYSA-N
• SMILES： BrC1C=CN(C)C(C=1)=O

Computed Properties

• Exact Mass: 186.96300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 1.664
• Boiling Point: 258 ºC
• Flash Point: 110 ºC
• PSA: 22.00000
• LogP: 1.14780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-bromo-1-methyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 4-bromo-1-methyl-1,2-dihydropyridin-2-one (CAS No. 214342-63-9)

4-bromo-1-methyl-1,2-dihydropyridin-2-one (CAS No. 214342-63-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a brominated dihydropyridinone, serves as a versatile intermediate in synthetic chemistry. Its molecular framework, featuring a bromine substituent at the 4-position and a methyl group at the 1-position, makes it a valuable building block for designing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for 4-bromo-1-methyl-1,2-dihydropyridin-2-one has surged, driven by its role in the synthesis of small-molecule therapeutics. A growing trend in the pharmaceutical industry is the exploration of heterocyclic scaffolds for developing novel drugs, and this compound fits perfectly into this paradigm. Its bromine atom offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with the current focus on structure-activity relationship (SAR) studies, where slight modifications to the core structure can lead to significant changes in biological activity.

Another area where CAS No. 214342-63-9 is gaining traction is in agrochemical research. The compound's ability to act as a precursor for crop protection agents has made it a subject of interest for companies developing next-generation pesticides. With the global push toward sustainable agriculture, there is a heightened need for eco-friendly agrochemicals, and this compound's derivatives could play a pivotal role in meeting these demands. Its pyridinone core is particularly advantageous for designing molecules with improved bioavailability and environmental compatibility.

From a synthetic chemistry perspective, 4-bromo-1-methyl-1,2-dihydropyridin-2-one is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are cornerstone methodologies in modern organic synthesis, enabling the construction of complex molecules with high precision. The compound's bromine substituent serves as an excellent leaving group, facilitating these transformations. This property has made it a staple in laboratories focused on medicinal chemistry and material science.

In the context of AI-driven drug discovery, CAS No. 214342-63-9 has emerged as a candidate for virtual screening and machine learning-assisted molecular design. Computational chemists are leveraging its structural features to predict novel derivatives with enhanced binding affinities for target proteins. This approach aligns with the broader industry shift toward in silico drug development, which reduces the time and cost associated with traditional trial-and-error methods. The compound's well-defined reactivity makes it an ideal subject for such studies.

Environmental and safety considerations are also critical when discussing 4-bromo-1-methyl-1,2-dihydropyridin-2-one. While the compound itself is not classified as hazardous, proper handling and disposal protocols must be followed to minimize any potential risks. The pharmaceutical and chemical industries are increasingly adopting green chemistry principles, and this compound's synthesis can be optimized to reduce waste and energy consumption. This aligns with the global emphasis on sustainable chemical manufacturing.

In summary, 4-bromo-1-methyl-1,2-dihydropyridin-2-one (CAS No. 214342-63-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes, combined with its reactivity, make it a valuable asset for researchers and industries alike. As the demand for innovative chemical solutions continues to grow, this compound is poised to remain at the forefront of scientific and industrial advancements.